Cas no 941233-15-4 (N-(3-ethoxypropyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(3-ethoxypropyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• CAS No: 941233-15-4
• MF: C₁₆H₁₉NO₅
• MW: 305.325764894485
• CID: 5428642
• PubChem ID: 16645423
• Update Time: 2025-05-22

N-(3-ethoxypropyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-ethoxypropyl)-8-methoxy-2-oxochromene-3-carboxamide
• VU0609073-1
• N-(3-ethoxypropyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• AKOS001423782
• 941233-15-4
• UPCMLD0ENAT5952862:001
• CCG-350963
• Z32750150
• F3293-0109
• N-(3-Ethoxypropyl)-8-methoxy-2-oxo-2H-1-benzopyran-3-carboxamide

• Inchi： 1S/C16H19NO5/c1-3-21-9-5-8-17-15(18)12-10-11-6-4-7-13(20-2)14(11)22-16(12)19/h4,6-7,10H,3,5,8-9H2,1-2H3,(H,17,18)
• InChI Key： YXAPCCOZCURNPT-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OC)C=CC=C2C=C1C(NCCCOCC)=O

Computed Properties

• Exact Mass: 305.12632271g/mol
• Monoisotopic Mass: 305.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.213±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 558.2±50.0 °C(Predicted)
• pka: 12.62±0.20(Predicted)

Additional information on N-(3-ethoxypropyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide

N-(3-Ethoxypropyl)-8-Methoxy-2-Oxo-2H-Chromene-3-Carboxamide: A Comprehensive Overview

The compound N-(3-ethoxypropyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide, identified by the CAS number 941233-15-4, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a benzopyran structure. The presence of functional groups such as the ethoxypropyl chain, methoxy group, and carboxamide moiety introduces unique chemical properties that make this compound a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of chromene derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The 8-methoxy group in this compound is known to enhance the stability and bioavailability of chromene derivatives, making them more suitable for pharmacological applications. Additionally, the carboxamide group at position 3 contributes to hydrogen bonding capabilities, which can be advantageous in designing drugs with improved solubility and receptor binding affinity.

The synthesis of N-(3-ethoxypropyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide involves a multi-step process that typically begins with the preparation of chromene derivatives. The introduction of the ethoxypropyl chain through nucleophilic substitution or coupling reactions is a critical step that ensures the desired stereochemistry and functionality. Researchers have explored various methodologies to optimize this synthesis, including microwave-assisted reactions and catalytic systems, which have significantly improved yields and purity levels.

In terms of applications, this compound has shown promise in biological assays targeting inflammatory pathways. For instance, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Furthermore, its potential as an anticancer agent has been explored through in vitro assays, where it exhibited selective cytotoxicity against cancer cell lines while sparing normal cells. These findings underscore its potential as a lead compound for drug development.

The structural features of N-(3-ethoxypropyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide also make it an attractive candidate for material science applications. The conjugated system within the chromene framework provides opportunities for exploring its electronic properties in optoelectronic devices. Recent research has focused on incorporating this compound into organic semiconductors, where its ability to facilitate charge transport could enhance device performance.

In conclusion, N-(3-ethoxypropyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide (CAS No: 941233-154) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and biological evaluation, positions it as a valuable tool for researchers aiming to develop innovative solutions in pharmacology and materials science.